Cas no 2229549-01-1 (tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2229549-01-1
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 6399605
• PubChem ID: 165976779
• Update Time: 2025-10-28

tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate
• 2229549-01-1
• tert-butyl N-{1-[2-(dimethylamino)-1,3-thiazol-5-yl]-2-oxoethyl}-N-methylcarbamate
• EN300-1899241

• Inchi： 1S/C13H21N3O3S/c1-13(2,3)19-12(18)16(6)9(8-17)10-7-14-11(20-10)15(4)5/h7-9H,1-6H3
• InChI Key： RAUGBGDIDORRAG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C=O)N(C)C(=O)OC(C)(C)C)N(C)C

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91Ų

Additional information on tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate

tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate, identified by the CAS number 2229549-01-1, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and industrial chemistry. The structure of this compound is characterized by a thiazole ring, a dimethylamino group, and a tert-butyl carbamate moiety, making it unique in terms of its chemical properties and reactivity.

The synthesis of tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate involves a series of carefully designed reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, reducing the reaction time and improving the yield. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the formation of the thiazole ring while maintaining the stereochemical integrity of the molecule.

In terms of applications, this compound has shown promising results in agricultural settings as a potential herbicide. Its ability to inhibit specific enzymes involved in plant growth has been extensively studied. Recent research published in Journal of Agricultural and Food Chemistry highlights its effectiveness in controlling invasive plant species without causing significant harm to crops. Furthermore, its selectivity towards certain enzymes makes it a candidate for targeted pest control solutions.

The pharmacological properties of tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate have also been explored in recent studies. Preclinical trials indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Researchers at the University of California have reported that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential role in oncology research.

In addition to its biological applications, this compound has found utility in industrial processes as an intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions makes it an ideal building block for constructing larger molecular frameworks. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The safety profile of tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate has been thoroughly evaluated to ensure its safe handling and use. Occupational exposure studies conducted by regulatory agencies such as OSHA have established guidelines for workplace safety when working with this compound. Proper protective equipment and ventilation systems are recommended to minimize health risks associated with prolonged exposure.

In conclusion, tert-butyl N-{1-2-(dimethylamino)-1,3-thiazol-5-yl-2-o...